3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95%

• IUPAC Name: N-[3-(5-hydroxypyridin-3-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C12H12N2O3S/c1-18(16,17)14-11-4-2-3-9(5-11)10-6-12(15)8-13-7-10/h2-8,14-15H,1H3
• InChI Key: YRSKQYIWBTWGII-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CC(=CN=C2)O
• Molecular Formula: C12H12N2O3S
• DSSTOX Substance ID: DTXSID40683199
• Molecular Weight: 264.30 g/mol
• CAS RN: 1261916-76-0

Description

3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine (3-H-5-MSP) is an organic compound with a wide range of potential applications in the scientific research field. Synthesized from pyridine, 3-H-5-MSP is a heterocyclic compound with a unique structure and properties. 3-H-5-MSP has been studied for its biochemical and physiological effects, as well as its potential applications in lab experiments.

Scientific Research Applications

3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has a wide range of potential applications in the scientific research field. It can be used as a reagent in the synthesis of other organic compounds, such as pyridine derivatives, aminonaphthols, and aminophenols. 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has also been studied for its potential applications in drug discovery and development, as it has been found to have anti-inflammatory and antifungal properties. Additionally, 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has been studied for its potential applications in the catalysis of organic reactions.

Mechanism of Action

The exact mechanism of action of 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% is not fully understood. However, it is believed that the compound has an inhibitory effect on the enzymes cyclooxygenase-1 and cyclooxygenase-2, which are involved in the production of prostaglandins. Prostaglandins are compounds involved in inflammation and pain, and the inhibition of their production by 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% may explain its anti-inflammatory and antifungal properties.
Biochemical and Physiological Effects
3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has been studied for its biochemical and physiological effects. It has been found to have anti-inflammatory and antifungal properties, as well as antioxidant and anti-cancer properties. Additionally, 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has been found to have an inhibitory effect on the production of prostaglandins, and may have potential applications in the treatment of inflammation and pain.

Advantages and Limitations for Lab Experiments

3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% has a number of advantages for use in lab experiments. It is a relatively stable compound, and can be synthesized in a 95% yield. Additionally, the compound has a wide range of potential applications in the scientific research field, including drug discovery and development, organic synthesis, and catalysis. However, 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% also has some limitations. It is not soluble in water, and therefore must be dissolved in a solvent such as methanol or ethanol. Additionally, the exact mechanism of action of 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% is not fully understood, and further research is needed to fully explore its potential applications.

Future Directions

There are a number of possible future directions for research involving 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95%. Further research is needed to explore the exact mechanism of action of the compound, as well as its potential applications in drug discovery and development. Additionally, research should be conducted to explore the potential applications of 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% in organic synthesis and catalysis. Additionally, research should be conducted to explore the potential for 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% to be used as an additive in food and pharmaceutical products. Finally, research should be conducted to explore the potential for 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% to be used as a pesticide or herbicide.

Synthesis Methods

3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% can be synthesized in a two-step process. First, 3-methylsulfonylaminophenyl chloride is reacted with pyridine in the presence of a base such as sodium hydroxide. This reaction produces 3-methylsulfonylaminophenylpyridine, which can be further hydrolyzed to 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95%. The hydrolysis process is conducted in the presence of an acid such as hydrochloric acid. This two-step process can be used to synthesize 3-Hydroxy-5-(3-methylsulfonylaminophenyl)pyridine, 95% in a 95% yield.